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Compound of Interest

Compound Name: Cinnamyl bromide

Cat. No.: B146386

For researchers, scientists, and drug development professionals, the proper handling of
reactive chemical intermediates is paramount to ensuring laboratory safety and experimental
integrity. Cinnamyl bromide, a versatile reagent in organic synthesis, presents significant
health and safety risks that necessitate strict adherence to established safety protocols. This
guide provides a comprehensive overview of the essential safety precautions, handling
procedures, and emergency responses related to cinnamyl bromide, supplemented with
guantitative data, experimental workflows, and logical diagrams to facilitate a thorough
understanding of its hazard profile.

Hazard Identification and Classification

Cinnamyl bromide is classified as a corrosive substance that can cause severe skin burns
and eye damage.[1][2] It is also potentially corrosive to metals.[3] Due to its hazardous nature,
a thorough understanding of its properties is crucial before any handling.

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b146386?utm_src=pdf-interest
https://www.benchchem.com/product/b146386?utm_src=pdf-body
https://www.benchchem.com/product/b146386?utm_src=pdf-body
https://www.benchchem.com/product/b146386?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-cinnamyl-bromide-CASNO-4392-24-D0087-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-bromide
https://www.tcichemicals.com/BE/en/sds/C1109_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 4392-24-9 [4]
Molecular Formula CoHoBr [4]
Molecular Weight 197.07 g/mol [31[4]
Appearance Light yellow solid [4]

Melting Point 26 - 32 °C (78.8 - 89.6 °F) [4]

Boiling Point 103 °C (217.4 °F) at 22 mmHg  [4]

Flash Point 87 °C (188.6 °F) [4]

Specific Gravity 1.332 [4]

Toxicological Information

A critical aspect of the hazard assessment for any chemical is its toxicological profile. However,
for cinnamyl bromide, the toxicological properties have not been fully investigated, and
specific quantitative data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration,
50%) values are not available.[4][5][6] The primary known toxicological effect is its corrosive
nature, causing severe burns upon contact with skin and eyes.[1] Ingestion can lead to severe
swelling and damage to the gastrointestinal tract.[6]

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure and ensure a safe working environment, a combination of engineering
controls and appropriate personal protective equipment is mandatory.

Engineering Controls

» Ventilation: Work with cinnamyl bromide should be conducted in a well-ventilated area.[5] A
certified chemical fume hood is essential to control the inhalation of any dust or vapors.

o Safety Showers and Eyewash Stations: These emergency facilities must be readily
accessible in the immediate vicinity of where cinnamyl bromide is handled.[5]
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Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling

cinnamyl bromide:

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
dust, preventing severe eye
damage.[5]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and
protective clothing to prevent

skin exposure.

Prevents direct contact with
the skin, which can cause

severe burns.[5]

Respiratory Protection

A NIOSH/MSHA-approved
respirator with an appropriate
cartridge for organic vapors
and particulates may be
necessary if ventilation is
inadequate or for spill

response.

Protects the respiratory tract
from irritation and potential

damage.

Safe Handling and Storage Procedures

Proper handling and storage practices are critical to prevent accidents and maintain the

stability of cinnamyl bromide.

Handling

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust or vapors.[5]

Wash hands thoroughly after handling.[5]

Keep away from heat, sparks, and open flames.[5]
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» Use only non-sparking tools.

o Take precautionary measures against static discharge.[5]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Keep refrigerated.[5]

Protect from direct sunlight and moisture.[1]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[5]

Store in a designated corrosives area.[5]

Reactivity and Decomposition Hazards

Understanding the reactivity of cinnamyl bromide is crucial for preventing hazardous
reactions.
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Strong Bases

Hazardous Reaction

Cinnamyl Bromide

Strong Oxidizing Agents

Carbon Monoxide (CO)

Hazardous Decomposition Carbon Dioxide (CO2)

Heat / Direct Sunlight

Hydrogen Bromide (HBr)
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Start: Assemble Reaction Apparatus
(e.g., electrochemical cell with carbon cathodes)

Prepare Solution:
Dissolve cinnamyl bromide and supporting electrolyte
in an appropriate solvent (e.g., acetonitrile)
under an inert atmosphere.

Initiate Reaction:
Apply desired potential for a specified duration.
Monitor reaction progress (e.g., by TLC or GC).

Reaction Work-up:
Quench the reaction mixture.
Perform extraction with an organic solvent.

Purification:
Dry the organic layer (e.g., with Na2SQa4).
Concentrate the solvent in vacuo.
Purify the product (e.g., by column chromatography).

Product Analysis:
Characterize the purified product
(e.g., by NMR, MS, IR spectroscopy).

End: Store product and dispose of waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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